Cas no 1564796-94-6 (2-bromo-5-fluoro-4-iodophenol)

• Product Name: 2-bromo-5-fluoro-4-iodophenol
• CAS No: 1564796-94-6
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 2105084
• Update Time: 2023-11-19

2-bromo-5-fluoro-4-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluoro-4-iodoPhenol
• CID 104506158
• Phenol, 2-bromo-5-fluoro-4-iodo-
• 2-bromo-5-fluoro-4-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-3-1-5(9)4(8)2-6(3)10/h1-2,10H
• InChI Key： KULAGISEJYGLKB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)Br)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 2.431±0.06 g/cm3(Predicted)
• Boiling Point: 279.9±40.0 °C(Predicted)
• pka: 6.84±0.23(Predicted)